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Compound of Interest

Compound Name: 2-Chloroethyl methacrylate

Cat. No.: B158982

This guide provides critical safety, handling, and disposal protocols for 2-Chloroethyl
methacrylate (CAS No. 1888-94-4). Adherence to these procedures is essential for ensuring
the safety of laboratory personnel and minimizing environmental impact. 2-Chloroethyl
methacrylate is a hazardous chemical that is toxic if swallowed or inhaled and can cause
serious eye damage and skin irritation[1][2][3]. It is also a combustible liquid[1]. Strict
observance of the following personal protective equipment (PPE) and handling protocols is
mandatory.

Personal Protective Equipment (PPE)

All personnel handling 2-Chloroethyl methacrylate must use the appropriate PPE. The
recommended equipment is summarized below. Always inspect PPE for integrity before each
use[1].
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Protection Type

Equipment Specification

Purpose & Citation

Chemical safety goggles as
described by OSHA's eye and

face protection regulations (29

Protects against splashes and

Eye & Face vapors that can cause serious
CFR 1910.133) or European
) eye damage[4][5].
Standard EN166. A face shield
is also recommended.
Prevents skin contact, which
] ] ] ] can cause irritation[1].
Chemical-resistant, impervious )
Hand Contaminated gloves must be
gloves. ) )
disposed of according to good
laboratory practices[5].
Guards against accidental skin
Protective work clothing, such exposure from spills or
Body as a lab coat or impervious splashes[1][5]. Contaminated

gown.

clothing must be removed

immediately[1].

Respiratory

Work should be conducted in a
chemical fume hood. If a fume
hood is not available or if
concentrations are high, a
NIOSH/MSHA-approved

respirator is required.

Protects against inhalation of

toxic vapors[1][4][5].

Operational Plan: Handling and Storage

Safe handling and storage are critical to preventing exposure and accidents. Ensure that

eyewash stations and safety showers are readily accessible and in close proximity to the

workstation[4][5].

Step-by-Step Handling Procedure:

» Engineering Controls: Always handle 2-Chloroethyl methacrylate inside a certified

chemical fume hood to ensure adequate ventilation[4][5].
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» Donning PPE: Before handling, put on all required PPE as detailed in the table above.

e Preventing Ignition: Keep the chemical away from all sources of ignition, including open
flames, hot surfaces, sparks, and static discharges[1][4].

» Avoiding Contact: Do not allow the chemical to come into contact with eyes, skin, or
clothing[5]. Avoid breathing any mists, vapors, or spray[1][4].

e Hygiene: Wash hands thoroughly after handling the chemical and before any breaks[1][5].
Do not eat, drink, or smoke in the work area[1][5].

» Container Management: Keep the container tightly closed when not in use[4][5].
Storage Protocol:

» Store in a cool, dry, and well-ventilated area, away from incompatible materials[4].
e The recommended storage temperature is between 2-8°C[6].

o Keep containers tightly sealed to prevent leakage[1][4].

o The storage area should be locked to restrict unauthorized access[1][7].

o Keep away from heat and sources of ignition[4].

Disposal Plan

Chemical waste must be managed and disposed of in accordance with all federal, state, and
local regulations[1][8].

o Waste Classification: Chemical waste generators are responsible for determining if the
discarded chemical is classified as hazardous waste[8].

o Containerization: Collect all waste, including contaminated absorbent materials, in suitable,
closed containers clearly labeled for disposal[4].

o Disposal Route: Arrange for disposal through an approved and licensed waste disposal
company[4][5].

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.utsi.edu/wp-content/uploads/2021/11/2-chloroethyl-methacrylate.pdf
https://www.fishersci.com/store/msds?partNumber=AAL09783&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_2_Chloroethyl_phosphonic_Acid_and_its_Esters.pdf
https://www.utsi.edu/wp-content/uploads/2021/11/2-chloroethyl-methacrylate.pdf
https://www.fishersci.com/store/msds?partNumber=AAL09783&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.utsi.edu/wp-content/uploads/2021/11/2-chloroethyl-methacrylate.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_2_Chloroethyl_phosphonic_Acid_and_its_Esters.pdf
https://www.utsi.edu/wp-content/uploads/2021/11/2-chloroethyl-methacrylate.pdf
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_2_Chloroethyl_phosphonic_Acid_and_its_Esters.pdf
https://www.fishersci.com/store/msds?partNumber=AAL09783&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_2_Chloroethyl_phosphonic_Acid_and_its_Esters.pdf
https://www.fishersci.com/store/msds?partNumber=AAL09783&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://m.chemicalbook.com/ProductChemicalPropertiesCB9456031_EN.htm
https://www.utsi.edu/wp-content/uploads/2021/11/2-chloroethyl-methacrylate.pdf
https://www.fishersci.com/store/msds?partNumber=AAL09783&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.utsi.edu/wp-content/uploads/2021/11/2-chloroethyl-methacrylate.pdf
https://www.cdc.gov/niosh/npg/firstaid.html
https://www.fishersci.com/store/msds?partNumber=AAL09783&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.utsi.edu/wp-content/uploads/2021/11/2-chloroethyl-methacrylate.pdf
https://www.fishersci.com/store/msds?partNumber=AC156332500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AC156332500&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL09783&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.fishersci.com/store/msds?partNumber=AAL09783&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/pdf/Essential_Safety_and_Operational_Guide_for_Handling_2_Chloroethyl_phosphonic_Acid_and_its_Esters.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b158982?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Safety Operating Guide

Check Availability & Pricing

» Prohibited Disposal: Do not empty 2-Chloroethyl methacrylate into drains or release it into
the environment[1][4].

Emergency Procedures

Immediate and appropriate action is crucial in the event of an emergency.
Spill Response:

o Evacuate: Immediately evacuate personnel from the spill area[4].

» Ventilate: Ensure the area is well-ventilated[5].

o Control Ignition: Remove all sources of ignition from the areal[4].

o Containment: Use an inert absorbent material (e.g., sand, diatomite) to soak up the spill[1]

[4].

o Collection: Place the contaminated material into a suitable, closed container for hazardous
waste disposal[4].

o Decontamination: Clean the spill area thoroughly once the material has been collected.
Personal Exposure:

 Inhalation: Move the exposed individual to fresh air immediately. If breathing is difficult or has
stopped, provide artificial respiration. Seek immediate medical attention[4][7].

o Skin Contact: Promptly remove all contaminated clothing. Wash the affected skin area with
plenty of soap and water[1][7]. Seek immediate medical advice[1].

o Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, making
sure to rinse under the eyelids[4][9]. Seek immediate medical advice[1].

 Ingestion: Do NOT induce vomiting. Call a physician or a poison control center right away[4].
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Immediate Actions
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Caption: Workflow for handling a 2-Chloroethyl methacrylate spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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Contact
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